GSK3527497
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
GSK3527497 is a novel potent and selective inhibitor of transient receptor potential vanilloid-4 (TRPV4).
Scientific Research Applications
Gene Therapy and Disease Treatment
GSK3527497 has been identified as a pre-clinical candidate for the inhibition of Transient Receptor Potential Vanilloid-4 (TRPV4) (Brooks et al., 2019). This discovery is significant in the field of medicine and pharmacology, offering potential avenues for disease treatment and management. The role of this compound in targeting specific cellular receptors highlights its relevance in gene therapy, where such interventions can be crucial for treating various genetic disorders and diseases.
Impact on Genetic Research
In the broader context of genetic research, tools like Gene Set Enrichment Analysis (GSEA) play a crucial role in interpreting genome-wide expression profiles, aiding in the understanding of complex genetic interactions and expressions (Subramanian et al., 2005). While not directly linked to this compound, this methodology is essential in the research and development of drugs like this compound, as it helps in deciphering the genetic pathways and interactions impacted by such compounds.
Genomics and Bioinformatics
The Genome Sequence Archive (GSA) represents a significant resource for archiving raw sequence data, which is vital for research involving compounds like this compound (Chen et al., 2021). These databases and archives provide the necessary infrastructure for handling and analyzing the genetic data essential for understanding the effects and mechanisms of action of this compound in various biological contexts.
Properties
CAS No. |
2215855-22-2 |
---|---|
Molecular Formula |
C17H16ClFN4O4S |
Molecular Weight |
426.8474 |
IUPAC Name |
4-(((3S,4S)-4-(Aminomethyl)-1-((5-chloropyridin-2-yl)-sulfonyl)-4-hydroxypyrrolidin-3-yl)oxy)-2-fluorobenzonitrile |
InChI |
InChI=1S/C17H16ClFN4O4S/c18-12-2-4-16(22-7-12)28(25,26)23-8-15(17(24,9-21)10-23)27-13-3-1-11(6-20)14(19)5-13/h1-5,7,15,24H,8-10,21H2/t15-,17-/m0/s1 |
InChI Key |
IQEGRQYYSXOUJI-RDJZCZTQSA-N |
SMILES |
N#CC1=CC=C(O[C@H]2CN(S(=O)(C3=NC=C(Cl)C=C3)=O)C[C@]2(CN)O)C=C1F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
GSK3527497; GSK-3527497; GSK 3527497 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.